Cas no 633317-69-8 (2-Chloro-6-(trifluoromethyl)phenylacetonitrile)

• Product Name: 2-Chloro-6-(trifluoromethyl)phenylacetonitrile
• CAS No: 633317-69-8
• MF: C₉H₅ClF₃N
• MW: 219.590911626816
• MDL: MFCD06660233
• CID: 1655553
• PubChem ID: 17750682
• Update Time: 2025-11-02

2-Chloro-6-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-chloro-6-(trifluoromethyl)-
• SCHEMBL12020324
• MFCD06660233
• 2-Chloro-6-(trifluoromethyl)phenylacetonitrile
• MJCPWXFGJWYXER-UHFFFAOYSA-N
• 2-[2-CHLORO-6-(TRIFLUOROMETHYL)PHENYL]ACETONITRILE
• 2-(2-Chloro-6-(trifluoromethyl)phenyl)acetonitrile
• AKOS015956737
• CS-0454416
• 633317-69-8
• EN300-1937621
• JS-4438

• MDL： MFCD06660233
• Inchi： 1S/C9H5ClF3N/c10-8-3-1-2-7(9(11,12)13)6(8)4-5-14/h1-3H,4H2
• InChI Key： MJCPWXFGJWYXER-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1CC#N

Computed Properties

• Exact Mass: 219.00635
• Monoisotopic Mass: 219.0062613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Chloro-6-(trifluoromethyl)phenylacetonitrile

2-Chloro-6-(trifluoromethyl)phenylacetonitrile (CAS No 633317-69-8): A Versatile Chemical Intermediate for Modern Applications

2-Chloro-6-(trifluoromethyl)phenylacetonitrile (CAS No 633317-69-8) is a specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This chlorinated trifluoromethyl aromatic nitrile derivative serves as a crucial building block for synthesizing various biologically active molecules. Its unique molecular structure, featuring both electron-withdrawing groups (chloro and trifluoromethyl) and a reactive cyano functional group, makes it particularly valuable in modern synthetic chemistry.

The compound's chemical formula C9H5ClF3N and molecular weight 219.59 g/mol reflect its balanced properties between stability and reactivity. Researchers appreciate its moderate lipophilicity, which is enhanced by the trifluoromethyl group, a feature increasingly sought after in drug design to improve membrane permeability. The chloro substituent at the 2-position and nitrile group provide multiple sites for further chemical modifications, enabling the creation of diverse molecular architectures.

In pharmaceutical applications, 2-Chloro-6-(trifluoromethyl)phenylacetonitrile serves as a precursor for various heterocyclic compounds that show potential therapeutic activities. Recent studies have explored its use in developing kinase inhibitors, a hot topic in cancer research, where the trifluoromethyl phenyl moiety contributes to enhanced binding affinity. The compound's versatility also extends to agrochemicals, where it's being investigated for creating novel pesticide intermediates with improved environmental profiles.

The synthesis of 633317-69-8 typically involves aromatic substitution reactions followed by cyanation processes, with manufacturers continuously optimizing routes for better yields and purity. Analytical characterization using HPLC, GC-MS, and NMR confirms the compound's high purity, which is crucial for research applications. Storage recommendations generally suggest keeping the material in cool, dry conditions away from strong oxidizers to maintain stability.

Market trends show growing demand for fluorinated building blocks like 2-Chloro-6-(trifluoromethyl)phenylacetonitrile, driven by the pharmaceutical industry's focus on fluorine-containing drugs. Approximately 20-25% of modern pharmaceuticals contain fluorine, making this compound particularly relevant. Suppliers are responding with improved scale-up processes and custom synthesis options to meet researcher needs.

From an environmental perspective, the compound's biodegradation profile and eco-toxicity data are subjects of ongoing research, reflecting the chemical industry's increased focus on green chemistry principles. Proper handling procedures emphasize using appropriate PPE and working in well-ventilated areas, following standard laboratory safety protocols for nitrile compounds.

Recent patent literature reveals innovative applications of 633317-69-8 in electronic materials, particularly as a precursor for organic semiconductors. This expansion beyond life sciences applications demonstrates the compound's versatility. Research collaborations between academia and industry are exploring its potential in catalysis and material science, areas receiving significant funding in current scientific initiatives.

Quality control specifications for 2-Chloro-6-(trifluoromethyl)phenylacetonitrile typically require ≥98% purity, with strict limits on related substances that might affect downstream reactions. Analytical methods continue to evolve, with UPLC techniques now enabling faster and more precise purity assessments. These advancements support the compound's use in high-throughput screening applications.

The global market for fine chemical intermediates like 633317-69-8 is projected to grow steadily, with Asia-Pacific regions showing particular expansion in manufacturing capabilities. This growth aligns with increasing R&D investments in precision medicine and sustainable agriculture, where such specialized building blocks play critical roles. Current pricing trends reflect the compound's niche status and the technical challenges associated with its production.

Future research directions for 2-Chloro-6-(trifluoromethyl)phenylacetonitrile include exploring its use in click chemistry applications and as a scaffold for PROTAC molecules, two rapidly developing areas in medicinal chemistry. Its potential in creating bioisosteres for improved drug properties continues to attract investigator interest, particularly for challenging targets like protein-protein interactions.

For researchers sourcing this material, considerations include supplier reliability, batch-to-batch consistency, and available technical documentation. Many providers now offer custom purity grades and bulk quantities to accommodate different research needs. The compound's shelf life and storage stability data have become increasingly important selection criteria for procurement specialists.

In conclusion, 2-Chloro-6-(trifluoromethyl)phenylacetonitrile (CAS No 633317-69-8) represents a valuable tool in modern chemical research, with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and growing range of applications ensure its continued importance in scientific innovation. As research trends evolve toward more sophisticated molecular designs, this compound's role as a versatile intermediate is likely to expand further.